Cas no 296277-54-8 ((2-fluorophenyl)methylurea)

• Product Name: (2-fluorophenyl)methylurea
• CAS No: 296277-54-8
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 4644052
• Update Time: 2025-06-11

(2-fluorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)methylurea
• Urea, N-[(2-fluorophenyl)methyl]-

• Inchi： 1S/C8H9FN2O/c9-7-4-2-1-3-6(7)5-11-8(10)12/h1-4H,5H2,(H3,10,11,12)
• InChI Key： KPJSRAGRCWWCED-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1F)C(N)=O

Additional information on (2-fluorophenyl)methylurea

Comprehensive Overview of (2-fluorophenyl)methylurea (CAS No. 296277-54-8): Properties, Applications, and Industry Insights

(2-fluorophenyl)methylurea, identified by its CAS number 296277-54-8, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This fluorinated urea derivative exhibits unique structural features, making it a subject of interest for drug discovery and material science applications. The presence of the fluorophenyl moiety enhances its metabolic stability and binding affinity, properties highly sought after in modern medicinal chemistry.

Recent studies highlight the growing demand for fluorinated compounds like (2-fluorophenyl)methylurea due to their improved bioavailability and target selectivity. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or enzyme modulator, aligning with current trends in personalized medicine. The compound's hydrogen-bonding capacity from the urea group combined with the lipophilic fluorine substitution creates a balanced molecular profile for interdisciplinary applications.

From a synthetic chemistry perspective, 296277-54-8 represents an important intermediate for constructing more complex heterocyclic systems. Its stability under various reaction conditions makes it valuable for high-throughput screening libraries. Analytical characterization data shows distinct NMR peaks at 7.2-7.8 ppm (aromatic) and 4.3 ppm (CH2), with mass spectrometry confirming the expected molecular weight of 168.17 g/mol.

Environmental and safety assessments indicate that (2-fluorophenyl)methylurea requires standard laboratory handling procedures. While not classified as hazardous, proper PPE equipment including gloves and goggles is recommended during manipulation. Storage conditions typically suggest 2-8°C in amber glass containers to maintain stability, with solubility parameters favoring polar aprotic solvents like DMSO or acetonitrile.

The commercial availability of CAS 296277-54-8 through specialty chemical suppliers has increased significantly, reflecting its rising importance in drug discovery pipelines. Current pricing trends show moderate fluctuations due to supply chain optimization in the fine chemicals sector. Quality control specifications typically require ≥95% purity by HPLC analysis, with some suppliers offering customized isotope-labeled versions for metabolic studies.

Emerging applications explore the compound's utility in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its balanced logP value (predicted 1.2) and TPSA (41.1 Ų) make it particularly interesting for CNS drug design, addressing current challenges in blood-brain barrier penetration. These characteristics position (2-fluorophenyl)methylurea as a versatile building block in contemporary medicinal chemistry.

Patent landscape analysis reveals growing intellectual property activity surrounding fluorophenyl urea derivatives, particularly in oncological targets and neurodegenerative disease research. The compound's structure-activity relationship (SAR) potential continues to attract investment from both academic institutions and pharmaceutical innovators seeking novel therapeutic scaffolds.

Future research directions may explore the compound's cocrystal formation capabilities or its potential in supramolecular chemistry applications. The fluorine atom's unique properties could enable 19F NMR applications for biological tracking, while the urea moiety offers opportunities for molecular recognition systems. These diverse possibilities underscore why 296277-54-8 remains a compound of significant scientific interest.